Cas no 2361883-71-6 (N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide)

• Product Name: N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide
• CAS No: 2361883-71-6
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5414255
• PubChem ID: 145905848
• Update Time: 2025-06-13

N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2361883-71-6
• N-Methyl-4-(1-prop-2-enoylpiperidin-3-yl)oxypyridine-2-carboxamide
• N-methyl-4-{[1-(prop-2-enoyl)piperidin-3-yl]oxy}pyridine-2-carboxamide
• Z3024764155
• EN300-26596945
• N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide

• Inchi： 1S/C15H19N3O3/c1-3-14(19)18-8-4-5-12(10-18)21-11-6-7-17-13(9-11)15(20)16-2/h3,6-7,9,12H,1,4-5,8,10H2,2H3,(H,16,20)
• InChI Key： VNRHTJZYDSSECC-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)=NC=CC(OC2CCCN(C(=O)C=C)C2)=C1

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.8±50.0 °C(Predicted)
• pka: 14.02±0.46(Predicted)

Additional information on N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide

Professional Introduction to N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide (CAS No. 2361883-71-6)

N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide, with the CAS number 2361883-71-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's unique chemical architecture, characterized by its N-methyl and pyridinecarboxamide functional groups, alongside its intricate connectivity, positions it as a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of this compound have been subjects of extensive study, particularly in the context of developing novel pharmacophores. The presence of an allyl group (1-(1-oxo-2-propen-1-yl)) and a piperidine ring in the molecular structure suggests potential interactions with biological targets, making it a valuable scaffold for designing molecules with specific biological activities. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the rational design of derivatives with enhanced efficacy and reduced side effects.

In the realm of drug discovery, N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide has been investigated for its potential role in modulating various biological pathways. The pyridinecarboxamide moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been associated with favorable pharmacokinetic properties. Studies have shown that this class of compounds can interact with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The incorporation of the piperidine ring further enhances the compound's potential to interact with these targets, offering a versatile platform for drug design.

The allyl group in the molecule also contributes to its structural diversity and functional potential. Allylic compounds are known for their ability to undergo various chemical transformations, including oxidation and reduction reactions, which can be exploited to generate a range of derivatives with tailored properties. This flexibility makes N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide an attractive candidate for synthetic chemists seeking to develop new therapeutic agents.

Recent research has highlighted the importance of understanding the structural determinants that govern the biological activity of small molecules. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers have been able to identify key residues within the target proteins that interact with N-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]oxy]-2-pyridinecarboxamide. These insights have paved the way for the development of more targeted and effective drugs. For instance, modifications to the N-methyl group have been shown to influence binding affinity and selectivity, demonstrating the importance of fine-tuning molecular structure for optimal pharmacological outcomes.

The role of computational methods in accelerating drug discovery cannot be overstated. Advanced algorithms and machine learning models have enabled researchers to predict the properties of N-Methyl-4[[[1(1 oxo 2 propen 1 yl) 3 piperidinyl] oxy] 2 pyridinecarboxamide (CAS No. 2361883 71 6)] with remarkable accuracy, thereby reducing the time and cost associated with experimental testing. These computational tools have also been used to identify potential off-target effects and optimize dosing regimens, ensuring that new drugs are both safe and effective.

In conclusion, N-Methyl-[[(N-methyl)allyloxy](N-methyl)piperidinyl)]N-[(E-N-hydroxypropyl)amino]pyridinecarboxamide (CAS No. 2361883 71 6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound is poised to play a crucial role in the discovery and development of next-generation therapeutics.